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Compound of Interest

Compound Name: Paxiphylline D

Cat. No.: B15592004

An extensive review of publicly available scientific literature and chemical databases reveals a
significant scarcity of information regarding Paxiphylline D, also known as Longistylumphylline
A N-oxide. While its chemical identity is established, detailed pharmacological and biological
data necessary for a comprehensive technical guide are currently unavailable.

Paxiphylline D is cataloged with the chemical formula C23H29NO4 and the unique identifier
CBNumber: CB92519923. Its synonym, Longistylumphylline A N-oxide, suggests it may be a
naturally occurring compound, likely an alkaloid, and an N-oxide derivative of a parent
compound, Longistylumphylline A. The "-phylline" suffix in its name is often associated with
compounds derived from plants.

Despite targeted searches for its mechanism of action, therapeutic targets, synthesis protocols,
and potential derivatives, no specific experimental studies, clinical trials, or detailed
pharmacological data for Paxiphylline D could be retrieved. This lack of information prevents
the creation of a detailed technical guide as requested, including the summarization of
quantitative data, experimental methodologies, and the visualization of signaling pathways.

The name "Paxiphylline" bears a resemblance to the well-known paxilline class of indole
alkaloids. Paxilline and its analogues are extensively studied as potent blockers of large-
conductance calcium-activated potassium channels (BK channels). These channels play
crucial roles in various physiological processes, including smooth muscle tone, neuronal
excitability, and neurotransmitter release. However, without experimental evidence, any
association of Paxiphylline D with BK channel activity remains purely speculative.
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Similarly, the "Longistylum-" prefix in its synonym might hint at the plant species from which it
was isolated, but no definitive source has been documented in the available literature.

Long-Tail Keywords Related to Paxiphylline D

Due to the limited specific data on Paxiphylline D, a list of relevant long-tail keywords must be
inferred from its chemical name, synonym, and potential relationships to other known
compounds. Researchers interested in this molecule might explore the following search terms:

o Paxiphylline D mechanism of action

o Paxiphylline D therapeutic targets

o Synthesis of Paxiphylline D

o Paxiphylline D derivatives and analogues

 Biological activity of Longistylumphylline A N-oxide

e Pharmacology of Paxiphylline D

« |solation of Longistylumphylline A N-oxide from natural sources
o Paxiphylline D and potassium channel modulation

» Paxilline-like alkaloids structure-activity relationship

» N-oxide derivatives of indole alkaloids

Limitations in Data Availability

The absence of published research on Paxiphylline D makes it impossible to fulfill the core
requirements of a detailed technical guide. Specifically:

e Quantitative Data: No IC50, EC50, Ki, or other quantitative metrics are available to be
summarized in tables.
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o Experimental Protocols: Detailed methodologies for assays involving Paxiphylline D have
not been published.

 Signaling Pathways: The molecular targets and signaling cascades modulated by
Paxiphylline D are unknown, precluding the creation of any diagrams.

In conclusion, Paxiphylline D remains an enigmatic compound for the scientific community.
While its basic chemical information is available, its biological function and therapeutic potential
are yet to be explored and documented in peer-reviewed literature. Future research is
necessary to elucidate the properties of this molecule and determine its place within the
broader landscape of pharmacologically active natural products.

 To cite this document: BenchChem. [Paxiphylline D: An Obscure Natural Product with
Limited Available Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15592004#a-complete-list-of-all-long-tail-keywords-
related-to-paxiphylline-d]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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